3-methoxy-N-(2,3,4-trifluorophenyl)isoxazole-5-carboxamide

• IUPAC Name: 3-methoxy-N-(2,3,4-trifluorophenyl)-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C11H7F3N2O3/c1-18-8-4-7(19-16-8)11(17)15-6-3-2-5(12)9(13)10(6)14/h2-4H,1H3,(H,15,17)
• InChI Key: IXFOBOBSAIEYQW-UHFFFAOYSA-N
• Canonical SMILES: COC1=NOC(=C1)C(=O)NC2=C(C(=C(C=C2)F)F)F
• Molecular Formula: C11H7F3N2O3
• Molecular Weight: 272.18 g/mol

Description

3-methoxy-N-(2,3,4-trifluorophenyl)isoxazole-5-carboxamide, also known as ML293, is an isoxazole derivative. Isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs.

Synthesis Analysis

Isoxazole derivatives are typically synthesized through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole. Nitroethane and phenylnitromethane are reported to react with several aromatic and heteroaromatic aldehydes under treatment with basic alumina and microwave irradiation.

Molecular Structure Analysis

The molecular formula of 3-methoxy-N-(2,3,4-trifluorophenyl)isoxazole-5-carboxamide is C11H7F3N2O3. The existence of Cl at position 2 of phenyl isoxazole ring coupled to 3,4 dimethoxy-phenyl amide caused to set A13-compound optimally at ideal binding distances.

Chemical Reactions Analysis

Among the known strategies directed towards the synthesis of isoxazole derivatives, the reactions of aldehydes with primary nitro compounds have been shown to lead to isoxazoline-N-oxides or isoxazole derivatives, via β-dinitro derivatives.

Physical And Chemical Properties Analysis

The molecular weight of 3-methoxy-N-(2,3,4-trifluorophenyl)isoxazole-5-carboxamide is 272.183.

Scientific Research Applications

Antiviral Activity

• Researchers have explored the antiviral potential of indole derivatives, including this compound. . Additionally, 4-alkyl-1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)thiosemicarbazide derivatives exhibited potent antiviral effects against Coxsackie B4 virus.

Future Directions

The development of new synthetic strategies and designing of new isoxazole derivatives should be based on the most recent knowledge emerging from the latest research. This will help in the development of clinically viable drugs using this information.